Cas no 391680-92-5 (4-Pyrimidinecarboxylic acid, 1,6-dihydro-5-hydroxy-6-oxo-2-(2-thienyl)-,methyl ester)

• Product Name: 4-Pyrimidinecarboxylic acid, 1,6-dihydro-5-hydroxy-6-oxo-2-(2-thienyl)-,methyl ester
• CAS No: 391680-92-5
• MF: C₁₀H₈N₂O₄S
• MW: 252.246520996094
• MDL: MFCD09701384
• CID: 1501686
• PubChem ID: 135446971
• Update Time: 2025-08-05

4-Pyrimidinecarboxylic acid, 1,6-dihydro-5-hydroxy-6-oxo-2-(2-thienyl)-,methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 1,6-dihydro-5-hydroxy-6-oxo-2-(2-thienyl)-,methyl ester
• 5,6-Dihydroxy-2-thiophen-2-yl-pyrimidine-4-carboxylic acid methyl ester
• methyl 5-hydroxy-4-oxo-2-thiophen-2-yl-1H-pyrimidine-6-carboxylate
• pUL89 Endonuclease-IN-1
• methyl 5-hydroxy-6-oxo-2-thiophen-2-yl-1H-pyrimidine-4-carboxylate
• SCHEMBL3833902
• CHEMBL187010
• methyl 5,6-dihydroxy-2-(thien-2-yl)pyrimidine-4-carboxylate
• 391680-92-5
• QAIMSDCSXBBWEK-UHFFFAOYSA-N
• DB-069771
• HY-146270
• METHYL 5,6-DIHYDROXY-2-(THIOPHEN-2-YL)PYRIMIDINE-4-CARBOXYLATE
• methyl 5,6-dihydroxy-2-(2-thienyl)pyrimidine-4-carboxylate
• C10H8N2O4S
• SB36992
• DTXSID80388439
• CS-0460457
• 4-Pyrimidinecarboxylic acid, 5,6-dihydroxy-2-(2-thienyl)-, methyl ester
• BDBM50121868
• 5,6-dihydroxy-2-thiophen-2-ylpyrimidine-4-carboxylic acid methyl ester
• MFCD09701384
• Methyl 5,6-dihydroxy-2-thien-2-ylpyrimidine-4-carboxylate

• MDL： MFCD09701384
• Inchi： 1S/C10H8N2O4S/c1-16-10(15)6-7(13)9(14)12-8(11-6)5-3-2-4-17-5/h2-4,13H,1H3,(H,11,12,14)
• InChI Key： QAIMSDCSXBBWEK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NC(C(=O)OC)=C(C(N1)=O)O

Computed Properties

• Exact Mass: 252.02047791g/mol
• Monoisotopic Mass: 252.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 116Ų

Additional information on 4-Pyrimidinecarboxylic acid, 1,6-dihydro-5-hydroxy-6-oxo-2-(2-thienyl)-,methyl ester

4-Pyrimidinecarboxylic acid, 1,6-dihydro-5-hydroxy-6-oxo-2-(2-thienyl)-, methyl ester (CAS No. 391680-92-5): An Overview of Its Structure, Properties, and Applications

4-Pyrimidinecarboxylic acid, 1,6-dihydro-5-hydroxy-6-oxo-2-(2-thienyl)-, methyl ester (CAS No. 391680-92-5) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyrimidine derivatives and is characterized by its 1,6-dihydro structure, 5-hydroxy group, 6-oxo functionality, and 2-(2-thienyl) substitution. The methyl ester moiety further contributes to its chemical stability and solubility properties.

The molecular formula of 4-Pyrimidinecarboxylic acid, 1,6-dihydro-5-hydroxy-6-oxo-2-(2-thienyl)-, methyl ester is C₁₃H₁₃N₂O₄S, with a molecular weight of approximately 287.31 g/mol. The compound exhibits a planar structure with conjugated double bonds and aromatic rings, which are essential for its pharmacological activities. The presence of the thienyl group (C₄H₃S) adds to its hydrophobic character and enhances its ability to interact with biological targets.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 4-Pyrimidinecarboxylic acid, 1,6-dihydro-5-hydroxy-6-oxo-2-(2-thienyl)-, methyl ester. One of the most promising areas of investigation is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 4-Pyrimidinecarboxylic acid, 1,6-dihydro-5-hydroxy-6-oxo-2-(2-thienyl)-, methyl ester has also been studied for its anti-cancer properties. Research has demonstrated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. Additionally, it has shown promise in inhibiting angiogenesis and metastasis in preclinical models of cancer. These findings suggest that this compound could be a valuable addition to the arsenal of anticancer agents.

The pharmacokinetic profile of 4-Pyrimidinecarboxylic acid, 1,6-dihydro-5-hydroxy-6-oxo-2-(2-thienyl)-, methyl ester has also been investigated to understand its bioavailability and metabolism. Studies have shown that it is well-absorbed orally and has a moderate half-life in plasma. The compound undergoes metabolism primarily through hepatic enzymes such as CYP3A4 and CYP2C9, leading to the formation of active metabolites that retain their biological activity. This favorable pharmacokinetic profile supports its potential for development as an oral therapeutic agent.

In terms of safety and toxicity, preliminary studies have indicated that 4-Pyrimidinecarboxylic acid, 1,6-dihydro-5-hydroxy-6-oxo-2-(2-thienyl)-, methyl ester exhibits low toxicity at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile in humans. These studies will also help to optimize dosing regimens and identify any potential side effects or drug interactions.

The synthesis of 4-Pyrimidinecarboxylic acid, 1,6-dihydro-5-hydroxy-6-oxo-2-(2-thienyl)-, methyl ester involves several steps that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of a thienyl-substituted aldehyde with a suitable pyrimidine derivative followed by cyclization and esterification reactions. Recent advancements in synthetic methods have led to more efficient and scalable processes for the production of this compound.

In conclusion, 4-Pyrimidinecarboxylic acid, 1,6-dihydro-5-hydroxy-6-oxo-2-(2-thienyl)-, methyl ester (CAS No. 391680-92-5) is a promising compound with diverse biological activities that warrant further investigation. Its anti-inflammatory and anti-cancer properties make it a valuable candidate for drug development in various therapeutic areas. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its pharmacological profile for clinical applications.